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carboxylate

Cat. No.: B144901 Get Quote

Abstract: This technical guide provides a comprehensive overview of methyl
benzo[d]oxazole-4-carboxylate, a heterocyclic compound of significant interest in medicinal

chemistry and organic synthesis. The document elucidates its core chemical and physical

properties, details established synthetic methodologies, and explores its reactivity and potential

applications, particularly within the realm of drug discovery and development. This guide is

intended for researchers, scientists, and professionals in the pharmaceutical and chemical

industries, offering a foundational understanding of this versatile molecule.

Introduction to Methyl Benzo[d]oxazole-4-
carboxylate
Methyl benzo[d]oxazole-4-carboxylate is an organic compound featuring a benzoxazole

core, which is a bicyclic system composed of a fused benzene and oxazole ring.[1][2] The

presence of a methyl carboxylate group at the 4-position significantly influences its chemical

reactivity and potential biological activity.[1] Benzoxazole derivatives, in a broader context, are

recognized for their diverse pharmacological properties, including antimicrobial, anti-

inflammatory, and anticancer activities, making them a focal point of extensive research.[2][3]

[4][5][6][7] This guide will delve into the specific attributes of the methyl ester derivative,

providing a technical foundation for its exploration in various scientific endeavors.

Physicochemical Properties
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A thorough understanding of a compound's physicochemical properties is paramount for its

application in research and development. The key identifiers and properties of methyl
benzo[d]oxazole-4-carboxylate are summarized below.

Property Value Source

CAS Number 128156-54-7 [1][8]

Molecular Formula C₉H₇NO₃ [1][8]

Molecular Weight 177.16 g/mol [1][8]

IUPAC Name
methyl 1,3-benzoxazole-4-

carboxylate
[1]

SMILES
COC(=O)C1=C2C(=CC=C1)O

C=N2
[1]

InChI Key
XYHIHNFBMYROIE-

UHFFFAOYSA-N
[1]

While specific experimental data for properties like melting point, boiling point, and solubility are

not consistently reported across publicly available safety data sheets, general handling

procedures for related aromatic heterocyclic compounds should be followed. This includes

handling in a well-ventilated area, using personal protective equipment to avoid skin and eye

irritation, and taking precautions against static discharge due to potential flammability.[9]

Synthesis and Characterization
The synthesis of methyl benzo[d]oxazole-4-carboxylate can be achieved through several

established organic chemistry routes. The choice of synthetic pathway often depends on the

availability of starting materials, desired scale, and required purity.

Synthetic Methodologies
Common synthetic strategies for the benzoxazole core involve the cyclization of ortho-

substituted phenolic compounds.[1] One documented method for the synthesis of methyl
benzo[d]oxazole-4-carboxylate involves the reaction of methyl anthranilate with formic acid

and acetic anhydride.[1]
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Illustrative Synthetic Workflow:

Starting Materials
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl Benzo[d]oxazole-4-carboxylate.

Experimental Protocol (Conceptual):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve methyl anthranilate in a suitable solvent.

Reagent Addition: Slowly add formic acid and acetic anhydride to the reaction mixture. The

acetic anhydride acts as a dehydrating agent to facilitate the cyclization.

Reaction Conditions: Heat the mixture to reflux for a specified period, monitoring the reaction

progress by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, cool the reaction mixture and neutralize any

excess acid. Extract the product with an appropriate organic solvent. The crude product is

then purified, typically by column chromatography, to yield pure methyl benzo[d]oxazole-4-
carboxylate.

Spectroscopic Characterization
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The structural elucidation and purity confirmation of methyl benzo[d]oxazole-4-carboxylate
are typically performed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for confirming the molecular structure. The proton NMR would show characteristic

signals for the aromatic protons on the benzene ring, the oxazole proton, and the methyl

ester protons. The carbon NMR would provide evidence for all the unique carbon atoms in

the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

Key vibrational bands would include those for the C=O of the ester, the C=N of the oxazole

ring, and the C-O-C stretches.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound (177.16 g/mol ) and can provide fragmentation patterns that further support the

proposed structure.[1][8]

Chemical Reactivity and Derivatization
The chemical reactivity of methyl benzo[d]oxazole-4-carboxylate is dictated by the

benzoxazole ring system and the methyl ester functionality. This dual reactivity makes it a

versatile building block in organic synthesis.[1]

Reactions of the Benzoxazole Core
The benzoxazole ring can undergo various transformations. For instance, recent

advancements have demonstrated the utility of palladium-catalyzed direct C-H arylation

reactions to introduce aryl groups at specific positions on the ring, enhancing molecular

complexity.[1]

Reactions of the Methyl Ester Group
The methyl ester at the 4-position is susceptible to nucleophilic substitution and condensation

reactions.[1]

Nucleophilic Substitution: The carboxylate group can be targeted by various nucleophiles,

leading to the formation of amides, hydrazides, and other derivatives. This is a common
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strategy for generating libraries of compounds for biological screening.[1]

Condensation Reactions: The ester can react with amines or other nucleophiles to form a

variety of functionalized derivatives.[1]

Diagram of Reactivity:

Key Reactions

Derivative Classes

Methyl Benzo[d]oxazole-4-carboxylate

Direct C-H Arylation Nucleophilic Substitution Condensation Reactions

Aryl-substituted Benzoxazoles Amides/Hydrazides Functionalized Derivatives

Click to download full resolution via product page

Caption: Key reaction pathways for the derivatization of Methyl Benzo[d]oxazole-4-
carboxylate.

Applications in Drug Discovery and Materials
Science
Methyl benzo[d]oxazole-4-carboxylate serves as a valuable scaffold and building block in the

development of new therapeutic agents and functional materials.[1]

Pharmaceutical Development
Derivatives of methyl benzo[d]oxazole-4-carboxylate are being actively investigated for a

range of biological activities.[1]
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Antimicrobial Properties: Compounds derived from the benzoxazole structure have

demonstrated efficacy against certain bacterial strains, including Staphylococcus aureus and

Escherichia coli.[1]

Anticancer Activity: Some studies suggest that derivatives of this compound may inhibit the

proliferation of cancer cells, positioning them as candidates for further pharmacological

development.[1]

Enzyme Inhibition: Certain derivatives have been identified as inhibitors of specific enzymes,

such as acetylcholinesterase (AChE), which is a target in the treatment of neurodegenerative

diseases like Alzheimer's.[1]

Synthetic Chemistry and Materials Science
Beyond its pharmaceutical potential, methyl benzo[d]oxazole-4-carboxylate is a versatile

intermediate in organic synthesis for creating more complex heterocyclic compounds.[1] Its

unique electronic properties also lend themselves to applications in the development of novel

functional materials.[1]

Conclusion
Methyl benzo[d]oxazole-4-carboxylate is a heterocyclic compound with a rich chemical

profile and significant potential in both medicinal chemistry and materials science. Its

amenability to a variety of chemical transformations allows for the generation of diverse

molecular architectures with a wide range of potential applications. This guide has provided a

foundational overview of its properties, synthesis, and reactivity, intended to support and inspire

further research and development in this exciting area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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